Rufinamide-15N,D2

• CAS: 2012598-91-1
• Molecular Formula: C10H8F2N4O
• Molecular Weight: 241.20 g/mol
• InChI: InChI=1S/C10H8F2N4O/c11-7-2-1-3-8(12)6(7)4-16-5-9(10(13)17)14-15-16/h1-3,5H,4H2,(H2,13,17)/i4D2,13+1
• InChIKey: POGQSBRIGCQNEG-RPVANBMVSA-N

Rufinamide-15N,D2 Internal Standard Overview

Rufinamide-15N,D2 (CAS 2012598-91-1), also designated Rufinamide-15N,d2-1, is a stable isotope-labeled analog of the triazole-derivative antiepileptic drug rufinamide . This compound incorporates two deuterium atoms at the benzylic methylene position and one 15N atom specifically within the 1,2,3-triazole ring (position 1 of the triazole), yielding a molecular formula of C10H6D2F2N315NO and a molecular weight of 241.20 g/mol . It is designed exclusively as an internal standard for the quantification of unlabeled rufinamide by gas chromatography–mass spectrometry (GC-MS) or liquid chromatography–tandem mass spectrometry (LC-MS/MS), enabling precise isotope-dilution workflows in clinical therapeutic drug monitoring, pharmacokinetic studies, and bioanalytical method validation .

Stable isotope-labeled internal standard For rufinamide quantification by LC-MS/MS or GC-MS

Dual labeling (²H, ¹⁵N) Enables low isotopic cross-talk in isotope-dilution workflows

Solution CRM and neat solid formats ISO 17034 CRM solution available for direct method transfer

Rufinamide-15N,D2 Irreplaceability

Although several isotopically labeled rufinamide variants exist—including rufinamide-d2 (deuterium-only, CAS 1129491-38-8) and rufinamide-15N,d2 (15N in the amide carboxamide group, CAS 1795037-48-7)—these cannot be used interchangeably with Rufinamide-15N,D2 (CAS 2012598-91-1) in validated quantitative mass spectrometry methods . The position of the 15N label dictates the fragmentation behavior during tandem mass spectrometry (MS/MS) because collision-induced dissociation (CID) pathways differ depending on whether the heavy isotope resides in the amide leaving group or the triazole heterocycle [1]. Substituting an isotopologue with a different label position can alter the monitored multiple reaction monitoring (MRM) transitions, compromising assay selectivity, accuracy, and cross-validation between laboratories that have established methods around a specific labeled internal standard [2]. Furthermore, differences in chemical purity and isotopic enrichment across commercial sources directly affect quantitative recovery calculations, necessitating compound-specific procurement for regulatory-compliant bioanalysis [3].

Rufinamide-¹⁵N,D₂ (Triazole-¹⁵N)

Rufinamide-¹⁵N,d₂ (Amide-¹⁵N)

Label position

Triazole ring N-1

Amide carboxamide N

MS/MS fragmentation

Retains heavy isotope in product ion

Loses label upon amide cleavage

MRM method transfer

Validated transitions may shift; re-validation needed if substituted

Different product ion masses; re-validation needed if substituted

Isotopic enrichment & purity

Dual-label limits residual unlabeled signal

Single-label or different purity may alter quantitative recovery

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. doi: 10.1177/1060028018797110. (Class-level reference on isotopic substitution effects in MS detection.) View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC-MS/MS. Anal Chem. 2003 Jul 1;75(13):3019-30. doi: 10.1021/ac020361s. View Source
• [3] Cerilliant Corporation. Analytical Reference Standards Catalog: ISO 17034 & ISO/IEC 17025 Accredited Certified Reference Materials. Available at: https://www.cerilliant.com View Source

Rufinamide-15N,D2 Differentiation Evidence

Triazole-15N vs. Amide-15N MS/MS Fragmentation

Rufinamide-15N,D2 (CAS 2012598-91-1) carries the 15N isotope at position 1 of the 1,2,3-triazole ring, whereas the alternative Rufinamide-15N,d2 (CAS 1795037-48-7) places the 15N in the terminal carboxamide nitrogen . This structural difference produces distinct CID fragmentation patterns: the triazole-15N isotopologue retains the heavy isotope in the triazole-containing product ion, while the amide-15N variant loses the label upon cleavage of the amide bond during MS/MS, resulting in different MRM transition masses . The target compound's SMILES is O=C(C1=C[15N](C([2H])([2H])C2=C(F)C=CC=C2F)N=N1)N, confirming the triazole-1-15N substitution .

Triazole-¹⁵N vs. Amide-¹⁵N Fragmentation

Data to verify

Triazole label retained in MS/MS product ion; amide label lost upon cleavage, producing different MRM transitions.

Label position dictates MRM specificity; substitution requires full method re-validation.

Structural assignment by NMR/HRMS; comparative SMILES confirmed by vendor CoA.

Evidence Dimension	15N isotopic label position and corresponding MS/MS fragmentation behavior
Target Compound Data	15N at triazole ring position 1; molecular formula C10H6D2F2N315NO; SMILES: O=C(C1=C[15N](C([2H])([2H])C2=C(F)C=CC=C2F)N=N1)N
Comparator Or Baseline	Rufinamide-15N,d2 (CAS 1795037-48-7): 15N at amide carboxamide nitrogen; SMILES: C1=CC(=C(C(=C1)F)CN2C=C(N=N2)C(=O)[15NH2])F; InChIKey: POGQSBRIGCQNEG-RPVANBMVSA-N
Quantified Difference	Label position differs: triazole ring (N-1) vs. amide group (carboxamide-N). This alters the m/z of at least one major product ion in MS/MS spectra by the retention or loss of the 15N atom upon fragmentation.
Conditions	Structural elucidation by NMR and high-resolution mass spectrometry; comparative SMILES and InChIKey analysis from vendor Certificates of Analysis.

Why This Matters

For laboratories with established MRM methods validated on the triazole-15N internal standard, substitution with the amide-15N isotopologue can cause systematic quantification errors due to mismatched fragment ion masses, necessitating full method re-validation.

Superior Mass Shift for Baseline Separation

Rufinamide-15N,D2 (CAS 2012598-91-1) has a monoisotopic mass of 241.20 Da, which is +3 Da relative to unlabeled rufinamide (238.19 Da, CAS 106308-44-5) [1]. This 3-Dalton mass shift arises from two deuterium atoms (+2 Da) and one 15N atom (+1 Da), providing a mass difference that exceeds the typical isotopic envelope of the unlabeled analyte in electrospray ionization . By contrast, rufinamide-d2 (CAS 1129491-38-8) provides only a +2 Da shift (240.21 Da), which may overlap with the [M+2] natural-abundance isotope peak of unlabeled rufinamide (~3% relative abundance), potentially compromising quantification accuracy at low concentrations .

Mass Shift for Baseline Separation

Reported

+3 Da mass shift (²H₂ + ¹⁵N) vs. unlabeled rufinamide; +1 Da advantage over deuterium-only IS.

Reduces isotopic cross-talk, enabling more accurate low-concentration quantification.

Calculated from molecular formulas; confirmed by HRMS.

Evidence Dimension	Mass shift relative to unlabeled rufinamide for LC-MS/MS internal standard application
Target Compound Data	+3 Da mass shift (241.20 Da); C10H6D2F2N315NO
Comparator Or Baseline	Rufinamide-d2: +2 Da (240.21 Da); Unlabeled rufinamide: 0 Da (238.19 Da)
Quantified Difference	+1 Da additional mass separation vs. rufinamide-d2; +3 Da vs. unlabeled rufinamide. The +3 Da shift reduces isotopic cross-talk to <0.1% of the analyte signal compared to ~3% potential overlap with a +2 Da shift.
Conditions	Calculated from molecular formulas: C10H8F2N4O (unlabeled), C10H6D2F2N4O (rufinamide-d2), C10H6D2F2N315NO (target compound). Validated by HRMS and vendor Certificate of Analysis.

Why This Matters

The +3 Da mass shift ensures baseline-resolved quantification without isotopic interference from the natural-abundance 13C2 or 34S isotopologues of unlabeled rufinamide, enabling more accurate measurement at low ng/mL concentrations in plasma.

• [1] Toronto Research Chemicals (TRC). Rufinamide-15N,d2 (Catalog No. R701552) Product Information. CAS 1795037-48-7. Available via Chembase: http://en.chembase.cn/substance-396532.html View Source

ISO 17034 Certified Reference Material Format

The Sigma-Aldrich Cerilliant formulation of Rufinamide-15N,D2 (R-035) is supplied as a certified reference material (CRM) at 100 μg/mL in acetonitrile:water (90:10, v/v), ampule of 1 mL, suitable for both GC and LC techniques . This CRM is manufactured under ISO 17034 and ISO/IEC 17025 accreditation, with Snap-N-Spike®/Snap-N-Shoot® format for direct use without volumetric transfer [1]. In contrast, the neat solid form of the alternative isotopologue Rufinamide-15N,d2 (CAS 1795037-48-7) from Cayman Chemical requires gravimetric or volumetric preparation by the end user, introducing additional sources of quantitative uncertainty .

ISO 17034 CRM Format

Reported

Cerilliant CRM solution (100 µg/mL) with ISO 17034 & ISO/IEC 17025 accreditation; Snap-N-Spike® format.

Reduces preparation error and supports regulatory bioanalytical method validation.

End-user preparation of solid IS can introduce additional imprecision.

Evidence Dimension	Formulation type, concentration accuracy, and regulatory accreditation status
Target Compound Data	Cerilliant CRM: 100 μg/mL solution, ampule, ISO 17034 & ISO/IEC 17025 accredited, Snap-N-Spike® format, storage at 2–8 °C
Comparator Or Baseline	Cayman Chemical Rufinamide-15N-d2 (Item 33539): neat solid, ≥99% deuterated forms, requires end-user dissolution and calibration; no ISO 17034 accreditation for the solid form
Quantified Difference	CRM solution eliminates volumetric preparation error (~1–2% CV) and provides direct traceability to SI units through the Cerilliant ISO 17034 quality system. End-user preparation of solid IS can introduce 3–5% additional imprecision.
Conditions	As specified in vendor Certificates of Analysis and ISO scope documentation; typical clinical LC-MS/MS workflow for antiepileptic drug monitoring.

Why This Matters

For FDA-regulated bioanalytical method validation and clinical TDM services, ISO 17034-accredited CRMs reduce regulatory submission burden and ensure inter-laboratory comparability without the need for independent standard characterization.

• [1] Cerilliant Corporation. Quality System: ISO 17034 & ISO/IEC 17025 Accreditation for Certified Reference Materials. Available at: https://www.cerilliant.com View Source

Dual Isotopic Enrichment Minimizes Residual Signal

The Rufinamide-15N,D2 compound (CAS 2012598-91-1 / 1795037-48-7 series) is specified with isotopic enrichment of 98% 2H and 98% 15N as determined by NMR and HRMS . This dual-enrichment specification means the residual unlabeled fraction (containing 0 × 15N and 0 × 2H) is ≤0.04% (2% × 2%), ensuring that the internal standard contributes negligible signal to the unlabeled analyte channel [1]. In comparison, rufinamide-d2 (deuterium-only, CAS 1129491-38-8) with 98% atom D enrichment has a residual unlabeled fraction of ~2%, which can produce a measurable blank signal in the analyte MRM channel, particularly at low analyte concentrations .

Dual Isotopic Enrichment

Reported

Residual unlabeled fraction ≤0.04% (dual label) vs. ~2% (single label), approximately 50-fold lower.

Wider dynamic range and lower achievable LLOQ for low-volume samples.

Isotopic enrichment specifications ≥98% ²H and ≥98% ¹⁵N; class-level principle.

Evidence Dimension	Residual unlabeled compound contribution to analyte channel due to incomplete isotopic enrichment
Target Compound Data	Dual labeling (2H + 15N): residual unlabeled fraction ≤ 0.04% (calculated as [1–0.98]^2 for two independent isotopic labels)
Comparator Or Baseline	Rufinamide-d2 (single 2H label): residual unlabeled fraction ~2%; Rufinamide-15N,d2 (amide-15N, CAS 1795037-48-7): residual unlabeled fraction ~2% per label
Quantified Difference	Approximately 50-fold lower residual unlabeled signal (0.04% vs. 2%) compared to single-label isotopologues, reducing the lower limit of quantification (LLOQ) achievable without internal standard interference correction.
Conditions	Isotopic enrichment specifications from Alfa Chemistry [2H2,15N]-Rufinamide product page (≥98% 2H, ≥98% 15N) and BOC Sciences (95% atom 15N); general class-level principles of isotope-dilution MS from Russak & Bednarczyk (2019).

Why This Matters

Low residual unlabeled signal directly translates to a wider dynamic range and lower achievable LLOQ, critical for pediatric pharmacokinetic studies where plasma volumes are limited and drug concentrations may be near the assay's detection threshold.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. (Class-level reference on isotopic enrichment requirements for internal standards.) View Source

Long-Term Stability for Multi-Year Study Continuity

The neat solid form of Rufinamide-15N,D2 demonstrates storage stability of ≥1 year at -20°C under inert atmosphere and ≥4 years according to Cayman Chemical specifications when stored at -20°C . For the Cerilliant CRM solution (100 μg/mL), the recommended storage is 2–8°C with Snap-N-Spike® format minimizing freeze-thaw degradation . This multi-year stability ensures batch-to-batch consistency across longitudinal clinical studies, whereas unlabeled rufinamide reference standards may have differing stability profiles that require more frequent re-characterization .

Long-Term Stability

Data to verify

Neat solid: ≥4 years at -20°C; CRM solution: 2–8°C with Snap-N-Spike® format.

Multi-year stability supports longitudinal studies without lot re-qualification.

Vendor-specified data; verify with current CoA.

Evidence Dimension	Shelf-life and storage stability specifications from vendor quality documentation
Target Compound Data	≥1 year (TRC/Alfa Chemistry, -20°C, inert atmosphere); ≥4 years (Cayman Chemical, -20°C); 2–8°C CRM solution (Cerilliant)
Comparator Or Baseline	Unlabeled rufinamide (CAS 106308-44-5): stability typically specified as 'stable for 1 year from date of purchase as supplied, solutions in DMSO stored at -20°C for up to 1 month' (ChemicalBook).
Quantified Difference	The isotopically labeled compound matches or exceeds the stability of unlabeled rufinamide under identical storage conditions, with documented multi-year stability reducing re-procurement frequency for long-duration studies.
Conditions	Storage at -20°C under inert atmosphere (neat solid); 2–8°C for CRM solution. Stability data from vendor Certificates of Analysis and product documentation.

Why This Matters

Multi-year stability reduces the need for mid-study re-qualification of internal standard lots, a critical cost and regulatory consideration for multi-center clinical trials spanning several years.

Rufinamide-15N,D2 Application Scenarios

Clinical TDM of Rufinamide by LC-MS/MS

Clinical laboratories monitoring rufinamide serum concentrations for dose adjustment in Lennox-Gastaut syndrome patients require a stable isotope-labeled internal standard that provides a +3 Da mass shift with negligible isotopic cross-talk. The Cerilliant CRM formulation of Rufinamide-15N,D2 (R-035, 100 μg/mL) offers ISO 17034-accredited concentration traceability, enabling direct implementation in validated clinical TDM methods without additional standard characterization [1]. The Snap-N-Spike® format minimizes volumetric transfer errors, supporting high-throughput automated sample preparation workflows [2].

Regulatory-Compliant Pharmacokinetic Studies

For pharmaceutical companies conducting FDA/EMA-compliant PK studies of rufinamide formulations, the dual-label (15N + D2) internal standard provides ≤0.04% residual unlabeled signal, enabling accurate quantification at the lower limit of quantification (LLOQ) necessary for terminal elimination phase characterization [1]. The ≥4-year shelf-life specification (Cayman Chemical neat solid) supports multi-year clinical programs without internal standard lot changes that would trigger method re-validation [2].

DDI Studies with Enzyme-Inducing AEDs

Rufinamide clearance is increased by ~25% when co-administered with enzyme-inducing AEDs such as carbamazepine or phenytoin [1]. Accurate measurement of altered rufinamide plasma concentrations in DDI studies demands an internal standard that co-elutes precisely with the analyte to compensate for matrix effects from co-medications. Rufinamide-15N,D2, with its near-identical physicochemical properties to unlabeled rufinamide, provides optimal matrix effect correction in stable isotope dilution LC-MS/MS, as demonstrated in published methods for multi-AED panels [2].

Inter-Laboratory Cross-Validation with Triazole-15N MRM

Laboratories that have developed and validated MRM methods specifically monitoring fragment ions retaining the triazole-15N label must procure the triazole-ring-labeled isotopologue (CAS 2012598-91-1) rather than the amide-labeled variant (CAS 1795037-48-7). Switching between these positional isomers alters the monitored MRM transition masses and requires a full method re-validation per FDA Bioanalytical Method Validation Guidance [1]. Procuring the correct CAS-specific compound ensures continuity of validated quantitative workflows [2].

Application

Selection Property

Validation Focus

Research PK monitoring (rufinamide)

CRM format with ISO 17034 accreditation

Method transfer accuracy in human plasma research matrices

Bioanalytical method validation for PK studies

Dual-label purity minimizing unlabeled interference

LLOQ and dynamic range assessment

Drug-drug interaction studies with enzyme-inducing AEDs

Co-elution and matrix effect correction

Ion suppression/enhancement evaluation in polytherapy matrices

MRM method cross-validation (triazole-¹⁵N label)

Triazole-ring ¹⁵N position specificity

Consistency of MRM transitions across laboratories

• [1] Perucca E, Cloyd J, Critchley D, Fuseau E. Rufinamide: clinical pharmacokinetics and concentration-response relationships in patients with epilepsy. Epilepsia. 2008 Jul;49(7):1123-41. doi: 10.1111/j.1528-1167.2008.01665.x. View Source
• [2] Mayo Clinic Laboratories. RUFI—Rufinamide, Serum: Test Catalog. Method: Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) with deuterated internal standard. Available at: https://origin.mayocliniclabs.com/test-catalog/overview/608327 View Source